1-Amino-3,3-dimethylbutan-2-ol

• IUPAC Name: 1-amino-3,3-dimethylbutan-2-ol
• InChI: InChI=1S/C6H15NO/c1-6(2,3)5(8)4-7/h5,8H,4,7H2,1-3H3
• InChI Key: PROOIQLVYNCTIE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C(CN)O
• Molecular Formula: C6H15NO
• Molecular Weight: 117.19 g/mol
• CAS No.: 70489-63-3

Description

1-Amino-3,3-dimethylbutan-2-ol, commonly referred to as 1-Amino-3-methylbutan-2-ol (AMB), is an organic compound that has been studied extensively in scientific research. AMB is a derivative of the amino acid alanine, and it is synthesized in a variety of ways. AMB has a wide range of applications, including as a precursor for the synthesis of other compounds, as a pharmaceutical agent, and as an enzyme inhibitor. In

Scientific Research Applications

Asymmetric Alkylation Catalyst

• Synthesis and Application in Asymmetric Ethylation: 1-Amino-3,3-dimethylbutan-2-ol serves as an amino alcohol catalyst in the Noyori asymmetric alkylation of aldehydes. A study detailed the synthesis of this compound and its application in the asymmetric ethylation of trans-crotonaldehyde, leading to the production of trans-(S)-4-hexen-3-ol. This research highlights the importance of catalyst enantiopurity and loading on the product's enantiopurity and yield, demonstrating optimized conditions for reaction scale-up (Hoard, Moher, & Turpin, 1999).

Solid-State Polymorphism and Dynamics

• Dynamics in Plastic Crystalline Phases: The dynamics of 3,3-dimethylbutan-2-ol, among other isomers, were studied in their liquid and plastic crystalline phases. The analysis used fast field cycling 1H NMR relaxometry to gather quantitative information on internal motions, overall molecular reorientations, and molecular self-diffusion in various temperatures. This research is crucial in understanding the phase behavior and dynamics of such compounds (Carignani et al., 2018).

Kinetics of Thermal Decomposition

• Understanding Decomposition Kinetics: The thermal decomposition kinetics of a related compound, 2,3-epoxy-2,3-dimethylbutane, were studied using density functional theory and various other methodologies. This research provided insights into the kinetic rate constants and branching ratios under different conditions, contributing significantly to the understanding of the thermal decomposition behavior of similar compounds (Shiroudi & Zahedi, 2016).

Applications in Synthesis of Taurine Derivatives

• Development of Protection Method for Sulfonic Acids: A new method for protecting sulfonic acids was developed using the safety-catch principle. This method involved the conversion of 2,2-dimethylsuccinic acid to a derivative of 2,2-dimethylbutane-1,4-diol, which was later used in the synthesis of protected derivatives of taurine. Such methodologies are valuable in the field of organic synthesis and drug development (Seeberger, Griffin, Hardcastle, & Golding, 2007).

Influence on Supramolecular Structures

• Supramolecular Structures Analysis: The study of molecules closely related to this compound, such as 3-(2-amino-6-chloropyrimidin-4-yl)-1,1-dimethylprop-2-yn-1-ol, has shed light on hydrogen bonding patterns, base pairing, and molecular packing in aminopyrimidine structures. This research is crucial for understanding nucleic acid structures and their functions (Cheng et al., 2011).

Safety and Hazards

This compound may be harmful if swallowed, cause skin irritation, serious eye damage, and may cause respiratory irritation. It’s recommended to avoid breathing dust/fume/gas/mist/vapors/spray, and to use only outdoors or in a well-ventilated area.

Mechanism of Action

Target of Action

It is known that this compound is used in organic synthesis , suggesting that it may interact with various molecular targets depending on the specific reactions it is involved in.

Mode of Action

As a chemical used in organic synthesis , its interactions with its targets would depend on the specific reactions it is involved in.